Cas no 941980-68-3 (N-(4-fluorophenyl)-2-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide)

• Product Name: N-(4-fluorophenyl)-2-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide
• CAS No: 941980-68-3
• MF: C₁₉H₁₅F₂N₃O₂S₂
• MW: 419.468108415604
• CID: 5903135
• PubChem ID: 16899166
• Update Time: 2025-05-20

N-(4-fluorophenyl)-2-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(4-fluorophenyl)acetamide
• F2335-0662
• 941980-68-3
• N-(4-fluorophenyl)-2-[(4-{[(4-fluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]acetamide
• AKOS024641087
• N-(4-fluorophenyl)-2-((4-(2-((4-fluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide
• N-(4-fluorophenyl)-2-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide

• Inchi： 1S/C19H15F2N3O2S2/c20-12-1-5-14(6-2-12)22-17(25)9-16-10-27-19(24-16)28-11-18(26)23-15-7-3-13(21)4-8-15/h1-8,10H,9,11H2,(H,22,25)(H,23,26)
• InChI Key： CLOBWGAPNOCNMD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CC1=CSC(SCC(NC2=CC=C(F)C=C2)=O)=N1

Computed Properties

• Exact Mass: 419.05737540g/mol
• Monoisotopic Mass: 419.05737540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 125Ų

Additional information on N-(4-fluorophenyl)-2-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide

Introduction to N-(4-fluorophenyl)-2-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide (CAS No. 941980-68-3)

N-(4-fluorophenyl-2-(4-{(4-fluorophenylcarbamoylmethyl)-1,3-thiazol-2-yl)sulfanylacetamide) is a sophisticated organic compound with a molecular structure that underscores its potential in the realm of pharmaceutical and biochemical research. This compound, identified by its CAS number 941980-68-3, has garnered attention due to its unique chemical composition and the promising applications it holds in the development of novel therapeutic agents.

The molecular architecture of N-(4-fluorophenyl-2-(4-{(4-fluorophenylcarbamoylmethyl)-1,3-thiazol-2-yl)sulfanylacetamide) features a combination of fluorinated aromatic rings, thiazole heterocycles, and carbamoyl functional groups. These elements contribute to its distinct physicochemical properties, making it a candidate for various biochemical interactions. The presence of the 4-fluorophenyl moiety is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules.

In recent years, there has been a surge in research focused on the development of compounds with thiazole cores, owing to their broad spectrum of biological activities. Thiazole derivatives are known for their roles in antimicrobial, anti-inflammatory, and anticancer applications. The specific modification of N-(4-fluorophenyl-2-(4-{(4-fluorophenylcarbamoylmethyl)-1,3-thiazol-2-yl)sulfanylacetamide) with a carbamoyl group attached to a methyl-substituted thiazole ring introduces additional functionality that could modulate its biological effects.

The compound's potential is further highlighted by its structural similarity to known bioactive molecules. For instance, the 4-fluorophenyl group is a common feature in many pharmacologically active agents, where it influences both the pharmacokinetic and pharmacodynamic properties of the drug. The sulfanylacetamide moiety adds another layer of complexity, potentially enabling interactions with biological targets that are not accessible to simpler amides.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such complex molecules with high accuracy. Virtual screening techniques have been employed to identify N-(4-fluorophenyl-2-(4-{(4-fluorophenylcarbamoylmethyl)-1,3-thiazol-2-yl)sulfanylacetamide) as a promising candidate for further experimental validation. These studies suggest that it may exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer and neurodegeneration.

In vitro studies have begun to unravel the mechanistic aspects of N-(4-fluorophenyl-2-(4-{(4-fluorophenylcarbamoylmethyl)-1,3-thiazol-2-yl)sulfanylacetamide). Initial results indicate that the compound interacts with target proteins in a manner consistent with its intended therapeutic effects. The fluorine atom's electronic properties are thought to play a crucial role in modulating these interactions, potentially enhancing selectivity and reducing off-target effects.

The synthesis of N-(4-fluorophenyl-2-(4-{(4-fluorophenylcarbamoylmethyl)-1,3-thiazol-2-yl)sulfanylacetamide) presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it feasible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis coupled with purification methods like column chromatography have been employed to isolate the desired product.

The pharmacological profile of N-(4-fluorophenyl-2-(4-{(4-fluorophenylcarbamoylmethyl)-1,3-thiazol-2-yl)sulfanylacetamide) is still under investigation, but preliminary data suggest that it may possess significant therapeutic potential. Its ability to interact with multiple biological targets makes it an attractive candidate for the development of combination therapies. Such approaches are increasingly recognized as effective strategies for managing complex diseases.

The future direction of research on N-(4-fluorophenyl-2-(4-{(4-fluorophenylcarbamoylmethyl)-1,3-thiazol-2-yl)sulfanylacetamide) includes both preclinical and clinical studies. Preclinical trials will focus on assessing its safety profile and determining optimal dosing regimens. If these studies yield positive results, clinical trials may follow to evaluate its efficacy in human patients.

The development of novel therapeutic agents is a dynamic field that relies on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. N-(4-fluorophenyl-2-(4-{(4-fluorophenylcarbamoylmethyl)-1,3-thiazol-2-yl)sulfanylacetamide) exemplifies how cutting-edge chemical research can lead to innovative medical solutions. Its unique structure and promising biological activities position it as a valuable asset in the ongoing quest to develop new treatments for human diseases.